2-Amino-5-hydroxyhexanoic acid

• Molecular Formula: C6H13NO3
• Molecular Weight: 147.17 g/mol
• IUPAC Name: 2-amino-5-hydroxyhexanoic acid
• InChI: InChI=1S/C6H13NO3/c1-4(8)2-3-5(7)6(9)10/h4-5,8H,2-3,7H2,1H3,(H,9,10)
• InChI Key: CQUIPUAMBATVOP-UHFFFAOYSA-N
• SMILES: CC(CCC(C(=O)O)N)O

Description

2-Amino-5-hydroxyhexanoic acid is a natural product found in Crotalaria juncea with data available.

Scientific Research Applications

Antidyslipidemic and Antioxidant Activity

2-Amino-5-hydroxyhexanoic acid, isolated from the seeds of Crotalaria juncea, exhibits notable lipid-lowering and antioxidant activities. This compound shows potential in pharmaceutical applications for managing dyslipidemia and oxidative stress (Prasad et al., 2013).

Role in Chemical Synthesis and Industry

6-Aminohexanoic acid, a structurally related compound, is significant in chemical synthesis, particularly in modified peptides and polyamide synthetic fibers (nylon) industries. It serves as a linker in various biologically active structures, highlighting its versatility in different scientific applications (Markowska et al., 2021).

Enzymatic Synthesis Applications

Enzymatic methods have been explored for synthesizing related amino acids, like L-6-Hydroxynorleucine, which is used for synthesizing vasopeptidase inhibitors. Such methodologies demonstrate the utility of these amino acids in producing medically relevant compounds (Hanson et al., 1999).

Biocompatible Polyesters Synthesis

New polymers synthesized from α-hydroxy acids derived from natural amino acids, combined with 6-hydroxyhexanoic acid, show promise as biocompatible materials for medical applications. This demonstrates the applicability of such compounds in creating new materials with potential medical use (Cohen-Arazi et al., 2010).

Potential in Tetrapyrrole Biosynthesis Inhibition

Compounds like 4-Amino-5-hexynoic acid show significant inhibitory effects on phytochrome and chlorophyll synthesis in plants, suggesting potential agricultural applications in controlling plant growth and development (Elich & Lagarias, 1988).